Cas no 138995-29-6 (1H-Imidazole, 1-[1-(2,4-dichloro-3-methylphenyl)butyl]-)

• Product Name: 1H-Imidazole, 1-[1-(2,4-dichloro-3-methylphenyl)butyl]-
• CAS No: 138995-29-6
• MF: C₁₄H₁₆Cl₂N₂
• MW: 283.196241378784
• CID: 1258397
• PubChem ID: 71342625
• Update Time: 2025-04-20

1H-Imidazole, 1-[1-(2,4-dichloro-3-methylphenyl)butyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 1-[1-(2,4-dichloro-3-methylphenyl)butyl]-
• 1-[1-(2,4-dichloro-3-methylphenyl)butyl]imidazole
• 1-[1-(2,4-Dichloro-3-methylphenyl)butyl]-1H-imidazole
• 138995-29-6
• DTXSID40769361

• Inchi： 1S/C14H16Cl2N2/c1-3-4-13(18-8-7-17-9-18)11-5-6-12(15)10(2)14(11)16/h5-9,13H,3-4H2,1-2H3
• InChI Key： CEHZXPVLFFJPDB-UHFFFAOYSA-N
• SMILES： ClC1C(C)=C(C=CC=1C(CCC)N1C=NC=C1)Cl

Computed Properties

• Exact Mass: 282.06928
• Monoisotopic Mass: 282.0690539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82